Cas no 1807539-10-1 (Acid-PEG2-SS-PEG2-Acid)

• Product Name: Acid-PEG2-SS-PEG2-Acid
• CAS No: 1807539-10-1
• MF: C₁₄H₂₆O₈S₂
• MW: 386.481442928314
• CID: 3044361
• PubChem ID: 91809454
• Update Time: 2025-06-13

Acid-PEG2-SS-PEG2-Acid Chemical and Physical Properties

Names and Identifiers

• Acid-PEG2-SS-PEG2-acid
• 4,7,14,17-Tetraoxa-10,11-dithiaicosanedioic acid
• BP-22788
• HY-140112
• MS-26388
• 4,7,14,17-Tetraoxa-10,11-dithiaeicosanedioic acid
• DA-60761
• 3-[2-[2-[2-[2-(2-carboxyethoxy)ethoxy]ethyldisulfanyl]ethoxy]ethoxy]propanoic acid
• AKOS040741029
• CS-0115442
• 1807539-10-1
• PD171215
• C70557
• DTXSID501234279
• Acid-PEG2-SS-PEG2-Acid

• Inchi： 1S/C14H26O8S2/c15-13(16)1-3-19-5-7-21-9-11-23-24-12-10-22-8-6-20-4-2-14(17)18/h1-12H2,(H,15,16)(H,17,18)
• InChI Key： TZKZHEPGHNBGKD-UHFFFAOYSA-N
• SMILES： S(CCOCCOCCC(=O)O)SCCOCCOCCC(=O)O

Computed Properties

• Exact Mass: 386.10691g/mol
• Monoisotopic Mass: 386.10691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 19
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 162
• Molecular Weight: 386.5g/mol

Additional information on Acid-PEG2-SS-PEG2-Acid

Recent Advances in Acid-PEG2-SS-PEG2-Acid (CAS: 1807539-10-1) for Biomedical Applications

The compound Acid-PEG2-SS-PEG2-Acid (CAS: 1807539-10-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique bifunctional linker properties and redox-responsive disulfide bond. This heterobifunctional crosslinker, featuring terminal carboxylic acids and a cleavable disulfide bridge, has demonstrated promising applications in drug delivery, bioconjugation, and targeted therapy. Recent studies highlight its role in enhancing the stability and controlled release of therapeutic payloads, particularly in tumor microenvironments where glutathione levels are elevated.

A 2023 study published in Bioconjugate Chemistry elucidated the compound's mechanism in antibody-drug conjugate (ADC) design. Researchers utilized Acid-PEG2-SS-PEG2-Acid to tether monomethyl auristatin E (MMAE) to HER2-targeting antibodies, achieving pH- and redox-dual responsive drug release. The disulfide bond cleavage resulted in a 5-fold increase in cytotoxicity compared to non-cleavable linkers under simulated tumor conditions (10 mM glutathione). The PEG spacer further improved solubility, reducing aggregation by 60% in physiological buffers.

Innovative work in Advanced Materials (2024) demonstrated the linker's utility in creating stimuli-responsive nanogels. By conjugating Acid-PEG2-SS-PEG2-Acid between hyaluronic acid backbone and doxorubicin, the team achieved 92% drug release within 2 hours upon exposure to intracellular glutathione concentrations, while maintaining <5% leakage in circulation. In vivo studies showed a 3.2-fold increase in tumor accumulation compared to free drug, with complete suppression of metastatic nodules in triple-negative breast cancer models.

Emerging applications extend to PROTAC technology, as reported in Journal of Medicinal Chemistry. The compound served as a critical spacer in VHL-recruiting degraders, enabling reversible conjugation that improved cell permeability by 40% while maintaining proteasome recruitment efficiency. Mass spectrometry analysis confirmed the linker's stability in plasma (>90% intact after 24h) but rapid cleavage in cell lysates (t_1/2 = 15 min).

Commercial availability of Acid-PEG2-SS-PEG2-Acid has expanded through suppliers like BroadPharm and ChemGood, with current pricing at $285/100mg (≥95% purity by HPLC). Recent patents (WO2023184567, US20240124421) highlight its incorporation in next-generation ADCs and mRNA delivery systems. However, challenges remain in optimizing the PEG length for balance between hydrophilicity and immunogenicity, with ongoing clinical trials (NCT06192474) evaluating its safety profile in humans.